Cas no 1261772-37-5 (2-Hydroxy-4-methyl-3-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Hydroxy-4-methyl-3-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261772-37-5
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• CID: 4920428
• Update Time: 2025-06-23

2-Hydroxy-4-methyl-3-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-methyl-3-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H10F3NO/c1-8-6-7-17-12(18)11(8)9-4-2-3-5-10(9)13(14,15)16/h2-7H,1H3,(H,17,18)
• InChI Key： JLGNYCCBHBAYID-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C(NC=CC=1C)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 409
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1

Additional information on 2-Hydroxy-4-methyl-3-(2-(trifluoromethyl)phenyl)pyridine

Introduction to 2-Hydroxy-4-methyl-3-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261772-37-5)

2-Hydroxy-4-methyl-3-(2-(trifluoromethyl)phenyl)pyridine, identified by its CAS number 1261772-37-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into the six-membered aromatic ring. The presence of multiple functional groups, including a hydroxyl group, a methyl group, and a trifluoromethyl-substituted phenyl ring, imparts unique chemical properties and reactivity that make it a valuable intermediate in the development of novel therapeutic agents.

The structural features of 2-Hydroxy-4-methyl-3-(2-(trifluoromethyl)phenyl)pyridine contribute to its versatility in synthetic chemistry. The hydroxyl group at the 2-position can participate in hydrogen bonding interactions, influencing both the solubility and binding affinity of the molecule. Meanwhile, the methyl group at the 4-position provides steric hindrance, which can be strategically employed to modulate enzyme interactions or improve metabolic stability. The trifluoromethyl group on the phenyl ring enhances lipophilicity and metabolic resistance, making it a common moiety in drug design to prolong half-life and improve pharmacokinetic profiles.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their broad spectrum of biological activities. 2-Hydroxy-4-methyl-3-(2-(trifluoromethyl)phenyl)pyridine has been investigated as a key building block in the synthesis of molecules targeting various disease pathways. For instance, studies have highlighted its utility in generating inhibitors of kinases and other enzymes involved in cancer signaling pathways. The trifluoromethyl group, in particular, has been shown to enhance binding affinity by increasing lipophilicity and reducing metabolic susceptibility.

Recent advancements in computational chemistry have further elucidated the potential of 2-Hydroxy-4-methyl-3-(2-(trifluoromethyl)phenyl)pyridine as a scaffold for drug discovery. Molecular docking simulations have demonstrated its favorable interactions with target proteins, suggesting its suitability for developing small-molecule modulators. These studies have been complemented by experimental validations, where analogs derived from this compound have shown promising preclinical activity in models of inflammation and neurodegeneration.

The synthesis of 2-Hydroxy-4-methyl-3-(2-(trifluoromethyl)phenyl)pyridine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include palladium-catalyzed cross-coupling reactions to introduce the phenyl ring bearing the trifluoromethyl group, followed by functional group transformations such as hydroxymethylation and methylation to achieve the desired substitution pattern. These synthetic strategies not only showcase the compound's synthetic accessibility but also underscore the importance of advanced catalytic systems in facilitating complex molecular constructions.

The pharmacological evaluation of 2-Hydroxy-4-methyl-3-(2-(trifluoromethyl)phenyl)pyridine has revealed intriguing biological activities that warrant further exploration. Initial studies have indicated potential effects on enzyme inhibition, with particular interest in its interaction with serine/threonine kinases relevant to oncology research. Additionally, structural analogs have shown anti-inflammatory properties by modulating cytokine production pathways. These findings align with broader trends in medicinal chemistry where pyridine derivatives are being leveraged to develop next-generation therapeutics.

The role of CAS No. 1261772-37-5 as a reference compound underscores its significance in academic and industrial research settings. Its well-documented chemical properties and synthetic pathways make it an ideal candidate for teaching advanced organic chemistry concepts and for use as a starting material in drug discovery campaigns. As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-Hydroxy-4-methyl-3-(2-(trifluoromethyl)phenyl)pyridine are poised to play an integral role in shaping future pharmacological interventions.

In conclusion, 2-Hydroxy-4-methyl-3-(2-(trifluoromethyl)phenyl)pyridine represents a compelling example of how structural complexity can be harnessed to develop innovative pharmaceuticals. Its unique combination of functional groups and favorable physicochemical properties positions it as a valuable asset in medicinal chemistry research. As advancements in synthetic methodologies and computational biology continue to accelerate drug discovery efforts, compounds such as this will undoubtedly contribute significantly to addressing unmet medical needs across various therapeutic areas.